2-Chloro-N-[2-pyrrolidin-1-yl-2-(1,3-thiazol-2-yl)ethyl]acetamide;hydrochloride

• IUPAC Name: 2-chloro-N-[2-pyrrolidin-1-yl-2-(1,3-thiazol-2-yl)ethyl]acetamide;hydrochloride
• InChI: InChI=1S/C11H16ClN3OS.ClH/c12-7-10(16)14-8-9(11-13-3-6-17-11)15-4-1-2-5-15;/h3,6,9H,1-2,4-5,7-8H2,(H,14,16);1H
• InChI Key: OLLWDUCMTGQSHI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(CNC(=O)CCl)C2=NC=CS2.Cl
• Molecular Formula: C11H17Cl2N3OS
• Molecular Weight: 310.2 g/mol
• CAS No.: 2411317-94-5

Description

The compound appears to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The compound also contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen in the ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine compounds are generally synthesized through ring construction from different cyclic or acyclic precursors. Thiazole compounds can be synthesized through coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the pyrrolidine and thiazole rings. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present. Pyrrolidine compounds are known to undergo a variety of reactions, including functionalization of preformed pyrrolidine rings.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific substituents present. In general, pyrrolidine compounds are known to have good solubility and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Pyrrolidine compounds are known to have a variety of biological activities, and the mechanism of action often involves binding to specific proteins.

Future Directions

Future research could involve further exploration of the biological activity of this compound, as well as optimization of its physical and chemical properties for potential therapeutic applications.